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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
on the Mechanisms of Action of Substituted Azetidines, with a Focus on the Potential Roles of
the Formylphenyl Moiety.

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a
significant structural motif in medicinal chemistry.[1][2][3] Its inherent ring strain and
conformational rigidity provide a unique three-dimensional geometry that can enhance binding
to biological targets, improve pharmacokinetic properties, and offer novel intellectual property.
[1][2] While a singular mechanism of action for all "formylphenyl azetidines" is not applicable,
the true value of this class of compounds lies in the diverse and potent biological activities
achievable through varied substitution patterns on the azetidine core. This guide will elucidate
the established mechanisms of action for several classes of biologically active azetidines and
explore the potential contributions of the formylphenyl substituent to their activity based on
structure-activity relationship (SAR) principles.

Enzyme Inhibition: A Dominant Mechanism for
Substituted Azetidines
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Azetidine derivatives have been successfully developed as potent and selective inhibitors of
various enzymes. The rigid azetidine scaffold can orient key functional groups in a precise
manner to interact with the active site of an enzyme.

Inhibition of Serine Proteases and Hydrolases

The B-lactam (azetidin-2-one) core is a well-known pharmacophore, most famously in penicillin
and cephalosporin antibiotics, which inhibit bacterial transpeptidases. Beyond this, substituted
azetidin-2-ones have been shown to inhibit other serine proteases and hydrolases.

e Mechanism of Action: The strained four-membered ring of the azetidin-2-one can undergo
nucleophilic attack by a serine residue in the enzyme's active site. This results in the
formation of a stable, covalent acyl-enzyme intermediate, leading to irreversible inhibition.
The substituents on the azetidine ring dictate the selectivity and potency of the inhibitor for a
particular enzyme.

o Potential Role of the Formylphenyl Group: A formylphenyl substituent could play several
roles in this context. The phenyl ring can engage in -1t stacking or hydrophobic interactions
within the enzyme's binding pocket. The formyl group, being an electron-withdrawing group,
can influence the reactivity of the azetidine ring. Furthermore, the aldehyde functionality
could potentially form a Schiff base with a nearby lysine residue in the active site, providing
an additional anchoring point and enhancing inhibitory activity.

Inhibition of Other Enzyme Classes

Azetidines have also been shown to inhibit non-serine enzymes:

o Purine Nucleoside Phosphorylase (PNP), Methylthioadenosine Phosphorylase (MTAP), and
Methylthioadenosine Nucleosidase (MTAN): Azetidine analogues have been designed as
transition-state inhibitors of these enzymes, which are involved in purine metabolism.[4]
These inhibitors mimic the geometry and electronic properties of the transition state of the
enzymatic reaction, leading to very tight binding.

o Stearoyl-CoA Delta-9 Desaturase (SCD): Certain azetidine derivatives are inhibitors of SCD,
an enzyme involved in fatty acid metabolism.[5] Inhibition of SCD has therapeutic potential in
treating metabolic disorders.
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e Tubulin Polymerization: 1,4-diaryl-2-azetidinones have been identified as potent inhibitors of
tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells.[6]

Receptor Antagonism: Modulating G-Protein
Coupled Receptor (GPCR) Signaling

The conformationally constrained nature of the azetidine ring makes it an excellent scaffold for
designing ligands that can differentiate between receptor subtypes and between agonist and
antagonist binding modes.

Free Fatty Acid Receptor 2 (FFA2) Antagonism

A class of azetidines has been developed as potent and selective antagonists of FFA2, a
GPCR involved in inflammatory responses.[7][8]

e Mechanism of Action: These azetidine-based antagonists bind to the orthosteric site of the
FFAZ2 receptor, preventing the binding of endogenous short-chain fatty acid agonists. This
blocks the downstream signaling cascade, which includes G-protein coupling, calcium
mobilization, and neutrophil migration. The most advanced compound in this class,
GLPG0974, has reached clinical trials.[8]

o Potential Role of the Formylphenyl Group: In the context of a GPCR antagonist, a
formylphenyl group could serve as a key interaction moiety within the receptor's binding
pocket. The aromatic ring can form hydrophobic or aromatic interactions with nonpolar
residues, while the formyl group can act as a hydrogen bond acceptor with polar residues
such as asparagine, glutamine, or serine. This could be crucial for orienting the molecule
correctly for high-affinity binding and preventing the conformational changes required for
receptor activation.

Opioid Receptor-Like 1 (ORL1) Antagonism

Aminoalkylazetidines have been discovered as novel ligands for the ORL1 receptor, also
known as the nociceptin receptor.[9]

Antimicrobial and Antitubercular Activity
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Beyond the classical 3-lactam mechanism, azetidine derivatives have shown promise in
combating a range of pathogens through various mechanisms.

General Antibacterial and Antifungal Activity

Numerous studies have reported the synthesis of novel azetidine derivatives with significant
activity against both Gram-positive and Gram-negative bacteria, as well as various fungal
strains.[10][11][12][13] The presence of electron-withdrawing groups on the phenyl ring
attached to the azetidine has been shown to enhance antimicrobial activity.[11]

Inhibition of Mycolate Assembly in Mycobacterium
tuberculosis

A series of azetidine derivatives have been identified that are potent against multidrug-resistant
Mycobacterium tuberculosis.[14]

e Mechanism of Action: These compounds inhibit the late-stage biosynthesis of mycolic acids,
which are essential components of the mycobacterial cell wall. This disruption of the cell
envelope leads to bactericidal activity.

Anticancer Mechanisms: Induction of Apoptosis

In addition to the inhibition of tubulin polymerization, some azetidine derivatives exhibit
anticancer activity through the activation of specific signaling pathways.

Activation of AMP-Activated Protein Kinase (AMPK)

Certain 1,4-diaryl-2-azetidinones, in addition to inhibiting tubulin polymerization, also activate
AMPK.[6]

o Mechanism of Action: AMPK is a key energy sensor in cells. Its activation can lead to the
inhibition of cell growth and proliferation and the induction of apoptosis. The activation of
AMPK by these azetidinone compounds, coupled with their effects on the cell cycle, results
in potent anticancer activity.

» Signaling Pathway Diagram:
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Caption: Proposed mechanism of anticancer activity for certain formylphenyl azetidinones.
Experimental Protocols

Protocol 1: In Vitro Enzyme Inhibition Assay (General
Protocol)

e Objective: To determine the half-maximal inhibitory concentration (IC50) of a formylphenyl
azetidine derivative against a target enzyme.

e Materials:
o Purified target enzyme
o Substrate for the enzyme (preferably a chromogenic or fluorogenic substrate)
o Assay buffer
o Test compound (formylphenyl azetidine derivative) dissolved in DMSO
o Positive control inhibitor
o 96-well microplate
o Microplate reader

e Procedure:
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1. Prepare a serial dilution of the test compound in the assay buffer. The final DMSO
concentration should be kept below 1%.

2. In a 96-well plate, add the assay buffer, the enzyme solution, and the test compound
dilutions or controls.

3. Incubate the plate for a pre-determined time at the optimal temperature for the enzyme to
allow the inhibitor to bind.

4. Initiate the enzymatic reaction by adding the substrate.
5. Monitor the change in absorbance or fluorescence over time using a microplate reader.
6. Calculate the initial reaction velocity for each concentration of the inhibitor.

7. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit
the data to a dose-response curve to determine the IC50 value.

Protocol 2: Calcium Mobilization Assay for GPCR
Antagonism

o Objective: To assess the antagonistic activity of a formylphenyl azetidine derivative on a Gg-
coupled GPCR.

o Materials:

o Cell line stably expressing the target GPCR (e.g., HEK293 or CHO cells)

[¢]

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

[¢]

Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

o

Test compound

o

Known agonist for the target GPCR

[¢]

Fluorescent plate reader with an injection system

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13171038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Procedure:

H

. Plate the cells in a 96-well, black-walled, clear-bottom plate and grow to confluence.
2. Load the cells with the calcium-sensitive dye according to the manufacturer's protocol.
3. Wash the cells with the assay buffer to remove excess dye.

4. Add the test compound (potential antagonist) at various concentrations to the wells and
incubate for a specific period.

5. Place the plate in the fluorescent plate reader and measure the baseline fluorescence.

6. Inject the agonist at a concentration that elicits a submaximal response (e.g., EC80) and
monitor the change in fluorescence, which corresponds to the intracellular calcium
concentration.

7. The reduction in the agonist-induced calcium signal in the presence of the test compound
indicates antagonistic activity.

8. Calculate the IC50 of the antagonist from a dose-response curve.

Experimental Workflow Diagram
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Caption: A general experimental workflow for the evaluation of formylphenyl azetidines.

Quantitative Data Summary
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Azetidine Biological Potency
Derivative Class Target/Activity (IC50/EC50)

Reference

Antiproliferative
(duodenal 3-13 nM [6]

adenocarcinoma)

1,4-Diaryl-2-

azetidinones

] o ORL1 Receptor )
Aminoalkylazetidines ) Potent and selective [9]
Ligands

. Purine Nucleoside
Azetidine Analogues Kd as low as 229 pM [4]
Phosphorylase (PNP)

Free Fatty Acid
Receptor 2 (FFA2) Nanomolar potency [718]

Azetidine-based

compounds )
Antagonist

Phenyl Azetidine-2- o
) ) Similar or better than
one Sulphonyl Antibacterial . [11]
o ampicillin
Derivatives

Conclusion

The formylphenyl azetidine scaffold represents a versatile platform for the development of
novel therapeutics targeting a wide array of biological pathways. The mechanism of action is
not inherent to the formylphenyl azetidine core itself but is defined by the specific arrangement
of substituents that allow for high-affinity and selective interactions with a particular biological
target. Understanding the established mechanisms of various substituted azetidines, from
enzyme inhibition and receptor antagonism to antimicrobial and anticancer activities, provides
a robust framework for the rational design and evaluation of new formylphenyl azetidine
derivatives. The experimental protocols and workflows outlined in this guide offer a practical
starting point for researchers to investigate the biological activities of these promising
compounds.

References

o Patel, S., et al. (2020). Synthesis, Characterization and Biological Evaluation of Azetidine
Analogues and Related Compounds. ResearchGate. [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22329561/
https://pubmed.ncbi.nlm.nih.gov/12372523/
https://pubmed.ncbi.nlm.nih.gov/18251493/
https://pubmed.ncbi.nlm.nih.gov/25380412/
https://www.researchgate.net/publication/268524815_Discovery_and_Optimization_of_an_Azetidine_Chemical_Series_As_a_Free_Fatty_Acid_Receptor_2_FFA2_Antagonist_From_Hit_to_Clinic
https://pubmed.ncbi.nlm.nih.gov/33142428/
https://www.researchgate.net/publication/343169317_Synthesis_Characterization_and_Biological_Evaluation_of_Azetidine_Analogues_and_Related_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13171038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Singh, U. P,, et al. (2020). Synthesis and biological evaluation of substituted phenyl
azetidine-2-one sulphonyl derivatives as potential antimicrobial and antiviral agents.
Bioorganic Chemistry, 104, 104320. [Link]

Sharma, R., et al. (2011). Synthesis and biological activity of 2-oxo-azetidine derivatives of
phenothiazine. ACG Publications. [Link]

Tripodi, F., et al. (2012). Synthesis and biological evaluation of 1,4-diaryl-2-azetidinones as
specific anticancer agents: activation of adenosine monophosphate activated protein kinase
and induction of apoptosis. Journal of Medicinal Chemistry, 55(5), 2112-24. [Link]

Evans, G. B., et al. (2008). Azetidine based transition state analogue inhibitors of N-ribosyl
hydrolases and phosphorylases. Journal of Medicinal Chemistry, 51(4), 852-9. [Link]

Ho, N. H. A., et al. (2024). Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis
without Detectable Resistance by Blocking Mycolate Assembly. ACS Infectious Diseases,
10(2), 527-539. [Link]

Kumar, A., et al. (2015). SYNTHESIS, CHARACTERIZATION & BIOLOGICAL EVALUATION
OF SOME AZETIDINE DERIVATIVES. INTERNATIONAL JOURNAL OF
PHARMACOGNOSY. [Link]

Di, F,, et al. (2002). Synthesis and structure-activity relationships of aminoalkylazetidines as
ORL1 receptor ligands. Bioorganic & Medicinal Chemistry Letters, 12(21), 3079-82. [Link]

Figshare. (2026). Azetidines in medicinal chemistry: emerging applications and approved
drugs. Figshare. [Link]

De Vry, J., et al. (2014). Discovery and Optimization of an Azetidine Chemical Series as a
Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic. Journal of Medicinal
Chemistry, 57(23), 10074-91. [Link]

ResearchGate. (2014). Discovery and Optimization of an Azetidine Chemical Series As a
Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic. ResearchGate. [Link]

Clader, J. W., et al. (1996). 2-Azetidinone cholesterol absorption inhibitors: structure-activity
relationships on the heterocyclic nucleus. Journal of Medicinal Chemistry, 39(19), 3684-93.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/33142428/
https://www.acgpubs.org/doc/20131120000306-6-OrgC-1105-212.pdf
https://pubmed.ncbi.nlm.nih.gov/22329561/
https://pubmed.ncbi.nlm.nih.gov/18220367/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10874554/
https://ijpjournal.com/wp-content/uploads/2020/11/2_IJP_2_11_2015_525-530.pdf
https://pubmed.ncbi.nlm.nih.gov/12372489/
https://figshare.com/articles/journal_contribution/Azetidines_in_medicinal_chemistry_emerging_applications_and_approved_drugs/24933900
https://pubmed.ncbi.nlm.nih.gov/25494436/
https://www.researchgate.net/publication/269288219_Discovery_and_Optimization_of_an_Azetidine_Chemical_Series_As_a_Free_Fatty_Acid_Receptor_2_FFA2_Antagonist_From_Hit_to_Clinic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13171038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

[Link]

o Domainex. (2025). Synthesis, Characterisation, and Assessment of Angular Spirocyclic
Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination.
Domainex. [Link]

o Google Patents. (2007). WO2007143823A1 - Azetidine derivatives as inhibitors of stearoyl-
coenzyme a delta-9 desaturase.

o PubMed. (2026). Azetidines in medicinal chemistry: emerging applications and approved
drugs. PubMed. [Link]

o ResearchGate. (n.d.). Structures of some azetidine based drugs. ResearchGate. [Link]

e Tizan, S., et al. (2016). Antagonism of human formyl peptide receptor 1 with natural
compounds and their synthetic derivatives. International Immunopharmacology, 37, 126-35.
[Link]

o Kumar, A., et al. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie,
354(9), €2100105. [Link]

e ScienceScholar. (2022). Synthesis and characterization of binary compounds of the novel
Azetidin-2-one ring and comparison of its biological activity. ScienceScholar. [Link]

o Donetti, A., et al. (1982). (Imidazolylphenyl)formamidines. A structurally novel class of potent
histamine H2 receptor antagonists. Journal of Medicinal Chemistry, 25(3), 280-7. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. tandf.figshare.com [tandf.figshare.com]

e 2. Azetidines in medicinal chemistry: emerging applications and approved drugs
[pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8809157/
https://www.domainex.com/news-and-events/chemistry-highlights/synthesis-characterisation-and-assessment-of-angular-spirocyclic-azetidines
https://pubmed.ncbi.nlm.nih.gov/39498213/
https://www.researchgate.net/figure/Structures-of-some-azetidine-based-drugs_fig1_344933261
https://pubmed.ncbi.nlm.nih.gov/26382576/
https://pubmed.ncbi.nlm.nih.gov/34189759/
https://www.sciencescholar.us/journal/index.php/ijhs/article/view/2691
https://pubmed.ncbi.nlm.nih.gov/6142117/
https://www.benchchem.com/product/b13171038?utm_src=pdf-custom-synthesis#bc-rfq
https://tandf.figshare.com/articles/journal_contribution/Azetidines_in_medicinal_chemistry_emerging_applications_and_approved_drugs/30998726
https://pubmed.ncbi.nlm.nih.gov/41489081/
https://pubmed.ncbi.nlm.nih.gov/41489081/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13171038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

3. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nim.nih.gov]

4. Azetidine based transition state analogue inhibitors of N-ribosyl hydrolases and
phosphorylases - PubMed [pubmed.ncbi.nim.nih.gov]

5. W0O2007143823A1 - Azetidine derivatives as inhibitors of stearoyl-coenzyme a delta-9
desaturase - Google Patents [patents.google.com]

6. Synthesis and biological evaluation of 1,4-diaryl-2-azetidinones as specific anticancer
agents: activation of adenosine monophosphate activated protein kinase and induction of
apoptosis - PubMed [pubmed.ncbi.nim.nih.gov]

7. Discovery and optimization of an azetidine chemical series as a free fatty acid receptor 2
(FFA2) antagonist: from hit to clinic - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Synthesis and structure-activity relationships of aminoalkylazetidines as ORL1 receptor
ligands - PubMed [pubmed.ncbi.nim.nih.gov]

10. researchgate.net [researchgate.net]

11. Synthesis and biological evaluation of substituted phenyl azetidine-2-one sulphonyl
derivatives as potential antimicrobial and antiviral agents - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. acgpubs.org [acgpubs.org]
13. ijpjournal.com [ijpjournal.com]

14. Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable
Resistance by Blocking Mycolate Assembly - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [The Azetidine Scaffold: A Privileged Framework in
Modulating Diverse Biological Pathways]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13171038/docs#the-azetidine-scaffold-a-privileged-
framework-in-modulating-diverse-biological-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34184778/
https://pubmed.ncbi.nlm.nih.gov/18251493/
https://pubmed.ncbi.nlm.nih.gov/18251493/
https://patents.google.com/patent/WO2007143823A1/en
https://patents.google.com/patent/WO2007143823A1/en
https://pubmed.ncbi.nlm.nih.gov/22329561/
https://pubmed.ncbi.nlm.nih.gov/22329561/
https://pubmed.ncbi.nlm.nih.gov/22329561/
https://pubmed.ncbi.nlm.nih.gov/25380412/
https://pubmed.ncbi.nlm.nih.gov/25380412/
https://www.researchgate.net/publication/268524815_Discovery_and_Optimization_of_an_Azetidine_Chemical_Series_As_a_Free_Fatty_Acid_Receptor_2_FFA2_Antagonist_From_Hit_to_Clinic
https://pubmed.ncbi.nlm.nih.gov/12372523/
https://pubmed.ncbi.nlm.nih.gov/12372523/
https://www.researchgate.net/publication/343152196_Synthesis_Characterization_and_Biological_Evaluation_of_Azetidine_Analogues_and_Related_Compounds
https://pubmed.ncbi.nlm.nih.gov/33142428/
https://pubmed.ncbi.nlm.nih.gov/33142428/
https://pubmed.ncbi.nlm.nih.gov/33142428/
https://acgpubs.org/doc/201808022139404-OC-1102-178.pdf
http://ijpjournal.com/bft-article/synthesis-characterization-biological-evaluation-of-some-azetidine-derivatives/?view=fulltext
https://pmc.ncbi.nlm.nih.gov/articles/PMC10895678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10895678/
https://www.benchchem.com/product/b13171038/docs#the-azetidine-scaffold-a-privileged-framework-in-modulating-diverse-biological-pathways
https://www.benchchem.com/product/b13171038/docs#the-azetidine-scaffold-a-privileged-framework-in-modulating-diverse-biological-pathways
https://www.benchchem.com/product/b13171038/docs#the-azetidine-scaffold-a-privileged-framework-in-modulating-diverse-biological-pathways
https://www.benchchem.com/product/b13171038/docs#the-azetidine-scaffold-a-privileged-framework-in-modulating-diverse-biological-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13171038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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